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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the available solubility data for

bromo-dinitroaniline compounds, with a specific focus on isomers of interest in pharmaceutical

and chemical research. Due to a lack of specific quantitative data for 2-Bromo-3,5-
dinitroaniline in publicly accessible literature, this guide presents solubility information for the

closely related isomer, 2-Bromo-4,6-dinitroaniline, and the parent compound, 2,4-dinitroaniline.

This information serves as a valuable proxy for understanding the solubility characteristics of

this class of compounds.

Quantitative Solubility Data
Precise quantitative solubility data for 2-Bromo-3,5-dinitroaniline is not readily available in the

reviewed literature. However, data for structurally similar compounds provides critical insights

into their solution behavior.

Solubility of 2-Bromo-4,6-dinitroaniline
A qualitative assessment of 2-Bromo-4,6-dinitroaniline's solubility has been reported. This data

is crucial for initial solvent screening and formulation development.
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Solvent Temperature Solubility

Water 70 °F < 1 mg/mL

Hot Acetic Acid Elevated Soluble

Hot Alcohol Elevated Very Soluble

Hot Acetone Elevated Very Soluble

Table 1: Qualitative solubility of 2-Bromo-4,6-dinitroaniline.[1]

Solubility of 2,4-Dinitroaniline
A comprehensive study on 2,4-dinitroaniline provides quantitative mole fraction solubility (x₁)

across a range of temperatures in various organic solvents. This data is instrumental for

thermodynamic modeling and process design.
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Table 2: Mole fraction solubility (x₁) of 2,4-dinitroaniline in various solvents at different

temperatures.[2]

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. The following section details a common and reliable method for

obtaining the quantitative solubility data presented above.
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Isothermal Saturation Method
The solubility of 2,4-dinitroaniline was determined using the isothermal saturation method.[2]

This technique involves preparing a saturated solution at a constant temperature and then

quantifying the concentration of the solute.

Apparatus:

Jacketed glass vessel (for temperature control)

Magnetic stirrer

Thermostatic water bath

High-Performance Liquid Chromatography (HPLC) system

Analytical balance

Procedure:

An excess amount of the solute (2,4-dinitroaniline) is added to a known volume of the

selected solvent in the jacketed glass vessel.

The mixture is continuously stirred at a constant, controlled temperature for a sufficient time

to ensure equilibrium is reached.

After stirring, the solution is allowed to settle for several hours to permit the undissolved solid

to precipitate.

A sample of the supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe

fitted with a filter to remove any solid particles.

The collected sample is immediately diluted with the mobile phase to prevent precipitation.

The concentration of the solute in the diluted sample is determined by HPLC analysis.

The experiment is repeated at different temperatures to obtain a solubility curve.
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)
The concentration of 2,4-dinitroaniline in the saturated solutions was quantified using an

Agilent-1260 HPLC system.[2]

Column: Reversed-phase LP-C18 column (250 mm × 4.6 mm)

Column Temperature: 303.15 K

Mobile Phase: Pure methanol

Flow Rate: 1.0 mL·min⁻¹

Detector: UV detector at a wavelength of 260 nm

Quantification: Each measurement was performed in triplicate, and the average value was

used to ensure accuracy and repeatability.[2]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the isothermal saturation method for solubility

determination.
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Caption: Workflow for isothermal saturation solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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